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Compound of Interest

Compound Name: CFTR activator 1

Cat. No.: B10856130

Application Notes and Protocols for CFTR
Activator Solutions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the storage, stability, and use of two
distinct small molecule activators of the Cystic Fibrosis Transmembrane Conductance
Regulator (CFTR): CFTR activator 1 (CAS 2768261-09-0) and CFTR Activator, Cact-Al (CAS
354576-90-2). Adherence to these protocols is crucial for ensuring the reproducibility and
accuracy of experimental results.

Compound Identification and Mechanism of Action

It is imperative to distinguish between the two commercially available compounds often referred
to as "CFTR activator 1". Their distinct chemical structures and mechanisms of action
necessitate different handling and experimental design.

o CFTR activator 1 (CAS 2768261-09-0): A potent and selective CFTR activator with an EC50
of 23 nM.[1] This compound has been shown to potently activate the CFTR chloride channel
in FRT cells expressing human CFTR, with an EC50 of 342 nM in the presence of 50 nM
Forskolin.[1][2] It has been observed to marginally increase cAMP levels in CHO-K1 cells.[2]
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o CFTR Activator, Cact-Al (CAS 354576-90-2): An aminopyrazolocarbonitrile compound that
activates both wild-type and AF508-CFTR channel activity in a cCAMP-independent manner.
This activation is reversible and can be blocked by the CFTR inhibitor, CFTRinh-172.

Storage and Stability Guidelines

Proper storage and handling of "CFTR activator 1" and "Cact-Al" solutions are critical to
maintain their potency and ensure experimental consistency.

Table 1: Storage and Stability of Stock Soluti

Sn Storage
Compound Solvent Temperatur  Shelf Life Notes
Number
e
Aliquot to
avoid
CFTR 2768261-09-
) DMSO -80°C 6 months[1] repeated
activator 1 0
freeze-thaw
cycles.
-20°C 1 month[1]
CFTR Aliquot and
] Upto 6
Activator, 354576-90-2 DMSO -20°C protect from
months ]
Cact-Al light.

Working Solutions

For in vivo experiments, it is highly recommended to prepare fresh working solutions daily.[1] If
precipitation occurs during the preparation of any solution, gentle heating and/or sonication can
be used to aid dissolution.

Solution Preparation Protocols
CFTR activator 1 (CAS 2768261-09-0)

In Vitro Stock Solution (10 mM in DMSO): Detailed instructions for preparing a DMSO stock
solution can be found from the supplier.[2]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b10856130?utm_src=pdf-body
https://www.medchemexpress.com/cftr-activator-1.html
https://www.medchemexpress.com/cftr-activator-1.html
https://www.medchemexpress.com/cftr-activator-1.html
https://www.benchchem.com/product/b10856130?utm_src=pdf-body
https://www.invivochem.com/product/V74178
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

In Vivo Formulation Example (for a 1 mL working solution):[1]

Begin with a 25.0 mg/mL stock solution of CFTR activator 1 in DMSO.

Add 100 pL of the DMSO stock solution to 400 pL of PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix until the solution is clear.

Add 450 pL of saline to bring the final volume to 1 mL.

CFTR Activator, Cact-Al (CAS 354576-90-2)

In Vitro Stock Solution (e.g., 100 mg/mL in DMSO): This compound is soluble in DMSO at
concentrations up to 100 mg/mL. Following reconstitution, it is recommended to aliquot the
stock solution and freeze it at -20°C.

Experimental Protocols
Ussing Chamber Assay for CFTR Activation

The Ussing chamber is the gold standard for measuring ion transport across epithelial
monolayers. This protocol provides a general framework for assessing the activity of CFTR
activators.

Materials:

Polarized epithelial cells (e.g., FRT, Calu-3, or primary human bronchial epithelial cells)
cultured on permeable supports (e.g., Snapwell™ or Transwell®).

e Ussing chamber system with voltage-clamp amplifier.
e Ag/AgCI electrodes with 3M KCI agar bridges.

e Ringer's solution (e.g., 120 mM NaCl, 10 mM D-glucose, 3.3 mM KH2PO4, 0.83 mM
K2HPO4, 1.2 mM MgCI2, 1.2 mM CaCl2), pH 7.4, bubbled with 95% 02/5% CO2.

o CFTR modulators: Amiloride (ENaC inhibitor), Forskolin (adenylyl cyclase activator, for use
with CFTR activator 1), CFTRinh-172 (CFTR inhibitor).
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e CFTR activator 1 or Cact-Al.

Workflow Diagram:

Click to download full resolution via product page
Ussing Chamber Experimental Workflow
Procedure:

e Prepare and warm all solutions to 37°C and bubble with 95% 02/5% CO2.

» Mount the permeable support with the cell monolayer in the Ussing chamber, ensuring a
good seal.

e Add Ringer's solution to both the apical and basolateral chambers.
» Equilibrate the system and establish a stable baseline short-circuit current (Isc).

« Inhibit the epithelial sodium channel (ENaC) by adding amiloride (e.g., 100 uM) to the apical
chamber.

¢ Once a new stable baseline is achieved, add the CFTR activator to the appropriate
chamber(s).

o For CFTR activator 1 (CAS 2768261-09-0): A co-treatment with a low concentration of
forskolin (e.g., 50 nM) may be required to observe potent activation.[1][2] Test a
concentration range of 30 nM to 10 pM.[1][2]

o For CFTR Activator, Cact-Al (CAS 354576-90-2): This compound does not require CAMP
stimulation. A concentration range of 1 uM to 30 uM can be explored.
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 After the activator-induced current has peaked and stabilized, confirm that the current is
CFTR-specific by adding a CFTR inhibitor, such as CFTRinh-172 (e.g., 10 uM), to the apical
chamber.

Patch-Clamp Electrophysiology for Single-Channel
Analysis

Patch-clamp is a powerful technique to study the properties of individual ion channels. The
excised inside-out patch configuration is particularly useful for studying CFTR, as it allows for
the direct application of compounds to the intracellular face of the channel.

Materials:

e Cells expressing CFTR (e.g., BHK or CHO cells).

o Patch-clamp rig with amplifier, micromanipulator, and data acquisition system.
» Borosilicate glass capillaries for pulling micropipettes.

e Intracellular and extracellular solutions (see Table 2).

e ATP and Protein Kinase A (PKA) for channel activation.

e CFTR activator 1 or Cact-Al.

Table 2: Example Patch-Clamp Solutions

Solution Composition

140 mM NMDG-CI, 2 mM MgCI2, 5 mM CaCl2,

Pipette (Extracellular) 10 mM TES. pH 7.4
m , PH 7.

140 mM NMDG-CI, 2 mM MgCI2, 1 mM EGTA,

Bath (Intracellular) 10 mM TES. pH 7.4
m , PH 7.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b10856130?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/cftr-activator-1.html
https://www.invivochem.com/product/V74178
https://www.benchchem.com/product/b10856130#storage-and-stability-guidelines-for-cftr-activator-1-solutions
https://www.benchchem.com/product/b10856130#storage-and-stability-guidelines-for-cftr-activator-1-solutions
https://www.benchchem.com/product/b10856130#storage-and-stability-guidelines-for-cftr-activator-1-solutions
https://www.benchchem.com/product/b10856130#storage-and-stability-guidelines-for-cftr-activator-1-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10856130?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

